Cas no 1082745-59-2 (5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide
• CAS No: 1082745-59-2
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4826460
• Update Time: 2025-10-21

5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-cyclobutyl-1H-pyrazole-4-carboxamide
• 5-amino-1-cyclobutylpyrazole-4-carboxamide
• 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C8H12N4O/c9-7-6(8(10)13)4-11-12(7)5-2-1-3-5/h4-5H,1-3,9H2,(H2,10,13)
• InChI Key： UKDRJWZIRYAIJB-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1N)C1CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9

Additional information on 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide

Introduction to 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide (CAS No. 1082745-59-2) and Its Emerging Applications in Chemical Biology

5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide, identified by the CAS number 1082745-59-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its versatility in medicinal chemistry. The presence of both amino and carboxamide functional groups in its molecular framework suggests potential roles as a bioactive scaffold or intermediate in the synthesis of pharmacologically relevant molecules.

The structural motif of 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide incorporates a cyclobutyl substituent, which is known to influence the conformational flexibility and binding affinity of the molecule. This structural feature has been explored in various drug discovery programs, where cyclobutyl-containing scaffolds have demonstrated improved metabolic stability and reduced susceptibility to enzymatic degradation. Such attributes make this compound an attractive candidate for further development as a lead compound or as a component in combinatorial libraries.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammatory and immunomodulatory pathways. Pyrazole derivatives, including 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide, have been investigated for their potential to modulate immune responses by interacting with key cellular receptors and signaling pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in pro-inflammatory cytokine production, making it a promising candidate for treating chronic inflammatory disorders.

The carboxamide group in the molecule provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has been exploited in synthetic chemistry to generate analogs with enhanced potency or selectivity. For instance, modifications at the amino group have been shown to modulate binding interactions with specific protein targets, while alterations at the carboxamide moiety can influence solubility and pharmacokinetic properties.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide. These tools allow researchers to predict binding affinities, assess metabolic stability, and optimize molecular structures before experimental validation. Such high-throughput virtual screening approaches have identified several promising derivatives that are now undergoing experimental characterization.

The cyclobutyl ring in 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide also contributes to its potential as an anti-microbial agent. The rigid structure of the cyclobutyl moiety can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has led to investigations into its activity against Gram-positive bacteria, particularly those resistant to conventional antibiotics. Early results indicate that this compound may serve as a valuable addition to existing antimicrobial regimens.

From a synthetic chemistry perspective, 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide represents an interesting case study for developing novel synthetic routes. The integration of cyclobutyl halides with pyrazole precursors offers efficient access to this scaffold, while protecting group strategies can be employed to introduce functional diversity. Recent methodologies involving transition-metal catalysis have further streamlined these processes, enabling rapid access to complex derivatives.

The growing interest in immunotherapy has also highlighted the potential of 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide as an immunomodulatory agent. Pyrazole derivatives have been shown to influence T-cell activation and cytokine release, making them candidates for treating autoimmune diseases or enhancing anti-tumor immune responses. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation and cancer immunotherapy.

In conclusion, 5-Amino-1-cyclobutyl-1H-pyrazole-4-carboxamide (CAS No. 1082745-59-2) is a structurally intriguing compound with multiple potential applications in chemical biology and drug discovery. Its unique combination of functional groups, coupled with emerging research findings, positions it as a valuable asset for further exploration in medicinal chemistry. As computational tools and synthetic methodologies continue to evolve, the development of novel derivatives based on this scaffold is expected to yield significant advancements in therapeutic interventions.